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Compound of Interest

Compound Name: VR23-d8

Cat. No.: B15616112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight of VR23-d8, a deuterated

analog of the proteasome inhibitor VR23. The information is intended to support research and

development activities where precise physicochemical characteristics are paramount.

Quantitative Data Summary
The molecular weights of the non-deuterated compound VR23 and its deuterated form, VR23-
d8, are presented below. The molecular weight of VR23-d8 is calculated based on the

substitution of eight hydrogen atoms with deuterium atoms.
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Compound Chemical Formula
Molecular Weight (
g/mol )

Notes

VR23 C₁₉H₁₆ClN₅O₆S 477.88[1][2][3][4][5]

Molecular weight of

the parent, non-

deuterated compound.

Deuterium (D) D or ²H 2.014[6][7]

Atomic weight of a

single deuterium

atom.

VR23-d8 C₁₉H₈D₈ClN₅O₆S 486.00

Calculated molecular

weight with eight

deuterium

substitutions.

Experimental Protocols
The determination of the molecular weight for VR23 is typically achieved through standard

analytical chemistry techniques.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is the primary method for

determining the precise molecular weight of a compound like VR23.

Methodology: A sample of VR23 is ionized, and the mass-to-charge ratio (m/z) of the

resulting ions is measured. By analyzing the isotopic distribution, the monoisotopic mass and

the average molecular weight can be determined with high accuracy.

Instrumentation: Common instruments include Time-of-Flight (TOF), Orbitrap, or Fourier-

Transform Ion Cyclotron Resonance (FT-ICR) mass spectrometers.

Sample Preparation: The compound is typically dissolved in a suitable solvent, such as

methanol or acetonitrile, and introduced into the mass spectrometer via direct infusion or

liquid chromatography.

The molecular weight of VR23-d8 is calculated by taking the known molecular formula of VR23

and replacing eight protium (¹H) atoms with deuterium (²H) atoms. The atomic weight of
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hydrogen is subtracted eight times, and the atomic weight of deuterium is added eight times to

the molecular weight of VR23.

Molecular Relationship and Deuteration
The following diagram illustrates the relationship between VR23 and its deuterated form, VR23-
d8, highlighting the impact of isotopic substitution on the molecular weight.

Figure 1. Molecular Weight Relationship of VR23 and VR23-d8

VR23
Chemical Formula: C₁₉H₁₆ClN₅O₆S

Molecular Weight: 477.88 g/mol

Deuteration
(8 Hydrogen atoms replaced by 8 Deuterium atoms)

+ 8 Deuterium
- 8 Hydrogen

VR23-d8
Chemical Formula: C₁₉H₈D₈ClN₅O₆S

Molecular Weight: 486.00 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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